molecular formula C10H17NO4 B8388459 1-{[(1-Methylethyl)oxy]carbonyl}-4-piperidinecarboxylic acid

1-{[(1-Methylethyl)oxy]carbonyl}-4-piperidinecarboxylic acid

Cat. No. B8388459
M. Wt: 215.25 g/mol
InChI Key: ACIBEEBCLNDTKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{[(1-Methylethyl)oxy]carbonyl}-4-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C10H17NO4 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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properties

Product Name

1-{[(1-Methylethyl)oxy]carbonyl}-4-piperidinecarboxylic acid

Molecular Formula

C10H17NO4

Molecular Weight

215.25 g/mol

IUPAC Name

1-propan-2-yloxycarbonylpiperidine-4-carboxylic acid

InChI

InChI=1S/C10H17NO4/c1-7(2)15-10(14)11-5-3-8(4-6-11)9(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)

InChI Key

ACIBEEBCLNDTKX-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)N1CCC(CC1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isopropyl chloroformate (1.0M in toluene, 55 mL, 55 mmol) was added dropwise to a mixture of 4-piperidinecarboxylic acid (6.5 g, 50 mmol) and sodium hydroxide (4.4 g, 110 mmol) in water (25 mL) at ambient temperature. The mixture was stirred at ambient temperature overnight. The aqueous phase was separated and adjusted to pH=1 with concentrated HCl. The aqueous phase was extracted with EtOAc, and the organics were dried over MgSO4, filtered, and the filtrate was concentrated to give 10.2 g (95%) of 1-{[(1-methylethyl)oxy]carbonyl}-4-piperidinecarboxylic acid as a white solid. 1H NMR (400 MHz, CDCl3): δ 4.89 (septet, 1H, J=6.2 Hz), 4.04 (d, 2H, J=3.9 Hz), 2.97-2.79 (m, 2H), 2.58-2.38 (m, 1H), 2.00-1.80 (m, 2H), 1.72-1.53 (m, 2H), 1.21 (d, 6H, J=6.3 Hz); LRMS (ESI), m/z 214 (M−H).
Quantity
55 mL
Type
reactant
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One

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